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Compound of Interest

Compound Name: ML094

Cat. No.: B1663232

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock
solutions of ML094, a potent and selective inhibitor of 15-lipoxygenase-1 (15-LOX-1).
Adherence to these guidelines is crucial for ensuring the integrity and activity of the compound
in experimental settings.

Introduction to ML094

ML094, with the chemical name 4-(5-(Naphthalen-1-yl)-1,3,4-oxadiazol-2-ylthio)but-2-
ynylthiophene-2-carboxylate, is a potent and highly selective inhibitor of human 15-
lipoxygenase-1 (15-LOX-1). It has been identified as a valuable tool for studying the role of 15-
LOX-1 in various physiological and pathological processes. Notably, while potent in
biochemical assays, ML094 has been reported to exhibit limited activity in cell-based assays.
This may be attributed to factors such as poor cell permeability or potential hydrolysis of its
ester moiety within the cellular environment. Researchers should consider these characteristics
when designing experiments.

Quantitative Data Summary

For ease of reference and experimental planning, the following table summarizes the key
guantitative information for preparing and storing ML094.
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Parameter Value Notes
Dimethyl sulfoxide (DMSO) is
Solubility in DMSO =10 mg/mL the recommended solvent for
creating stock solutions.
A 10 mM stock solution is a
Recommended Stock ) )
) 10 mM common starting point for most
Concentration o
in vitro assays.
] Store the lyophilized powder at
Storage of Solid Compound -20°C

-20°C for long-term stability.

Storage of Stock Solution

-20°C or -80°C

Aliquot and store at -20°C for
short-term use or -80°C for

long-term storage.

Experimental Protocols
Preparation of a 10 mM ML094 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML094 in DMSO.

Materials:

e MLO094 (lyophilized powder)

e Anhydrous Dimethyl sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

» Pipettes and sterile pipette tips

Procedure:
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o Equilibrate: Allow the vial of ML094 powder to come to room temperature before opening to
prevent condensation of moisture.

» Weighing: Accurately weigh out the desired amount of ML094 powder using an analytical
balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution
(Molecular Weight to be confirmed by the user from the specific batch's Certificate of
Analysis), weigh out the corresponding mass of the compound.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
ML094 powder. For instance, if you weighed out the mass for 1 mL of a 10 mM solution, add
1 mL of DMSO.

¢ Mixing: Cap the vial securely and vortex thoroughly until the compound is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in
dissolution, but avoid excessive heat.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. The volume of the aliquots should be
based on the typical experimental requirements.

o Labeling: Clearly label each aliquot with the compound name (ML094), concentration (10
mM), solvent (DMSO), and the date of preparation.

Storage of ML094

Proper storage is critical to maintain the stability and activity of ML094.

Solid Compound:

» Store the lyophilized powder in a tightly sealed container at -20°C.

e Protect from light and moisture.

Stock Solution:

o For short-term storage (up to 1 month), store the DMSO stock solution aliquots at -20°C.[1]

e For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1663232?utm_src=pdf-body
https://www.benchchem.com/product/b1663232?utm_src=pdf-body
https://www.benchchem.com/product/b1663232?utm_src=pdf-body
https://www.benchchem.com/product/b1663232?utm_src=pdf-body
https://www.benchchem.com/product/b1663232?utm_src=pdf-body
https://www.benchchem.com/product/b1663232?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/43009.pdf
https://cdn.caymanchem.com/cdn/insert/43009.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Crucially, avoid repeated freeze-thaw cycles, as this can lead to degradation of the
compound.[1] Use a fresh aliquot for each experiment.

Visualizations
Signaling Pathway of ML094 Action

Simplified Signaling Pathway of ML094 Action
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Caption: ML094 inhibits the enzymatic activity of 15-LOX-1.

Experimental Workflow for Stock Solution Preparation
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Workflow for ML094 Stock Solution Preparation
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Caption: Step-by-step workflow for preparing ML094 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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